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Compound of Interest

Compound Name: Ethyl 2-(2-bromophenyl)acetate

Cat. No.: B1304089 Get Quote

An In-depth Technical Guide to Ethyl 2-(2-bromophenyl)acetate

Chemical Identity and Synonyms
IUPAC Name: ethyl 2-(2-bromophenyl)acetate[1]

Synonyms:

Ethyl (2-Bromophenyl)acetate[1]

Benzeneacetic acid, 2-bromo-, ethyl ester[1]

(2-Bromo-phenyl)-acetic acid ethyl ester[1]

ethyl o-bromophenylacetate[1]

Ethyl 2-bromo-phenylacetate[1]

CAS No: 2178-24-7[1]

Physicochemical and Spectroscopic Data
The following table summarizes the key quantitative data for Ethyl 2-(2-bromophenyl)acetate.
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Property Value Reference

Molecular Formula C₁₀H₁₁BrO₂ [1]

Molecular Weight 243.10 g/mol [1]

CAS Number 2178-24-7 [1]

Appearance Liquid [2]

Purity ≥97% [3]

InChIKey
MZQXAVZPEZUJIJ-

UHFFFAOYSA-N
[1]

SMILES
CCOC(=O)CC1=CC=CC=C1B

r
[1]

Vapor Phase IR Available [1][4]

¹H NMR Data available [5]

¹³C NMR Data available [5]

Mass Spectrometry Data available [6][7]

Experimental Protocols
Synthesis of Ethyl 2-(2-bromophenyl)acetate
This protocol details the synthesis of Ethyl 2-(2-bromophenyl)acetate from 2-

bromophenylacetic acid.

Materials:

2-bromophenylacetic acid

Ethanol

Thionyl chloride

Ethyl acetate
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Basic alumina

Procedure:

Dissolve 3 g (13.8 mmol) of 2-bromophenylacetic acid in 10 mL of ethanol in a suitable flask.

[8]

Cool the solution to 0°C in an ice bath.[8]

With stirring, slowly add 1.6 mL (22 mmol) of thionyl chloride dropwise to the cooled solution.

[8]

After the addition is complete, gradually heat the reaction mixture to 50°C and maintain this

temperature overnight.[8]

Once the reaction is complete, cool the mixture to room temperature.[8]

Evaporate the solvent under reduced pressure.[8]

Mix the residue with ethyl acetate and filter it through a column of basic alumina.[8]

Evaporate the filtrate under reduced pressure to yield Ethyl 2-(2-bromophenyl)acetate.[8]
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Caption: Workflow for the synthesis of Ethyl 2-(2-bromophenyl)acetate.

Suzuki-Miyaura Cross-Coupling Reaction
Ethyl 2-(2-bromophenyl)acetate is a valuable intermediate for carbon-carbon bond formation,

particularly in Suzuki-Miyaura cross-coupling reactions. This protocol provides a general

method for the coupling of Ethyl 2-(2-bromophenyl)acetate with an arylboronic acid.

Materials:

Ethyl 2-(2-bromophenyl)acetate

Arylboronic acid (1.2 - 1.5 equivalents)

Palladium(II) acetate (Pd(OAc)₂, 2 mol%)

SPhos (4 mol%)

Potassium phosphate (K₃PO₄, 3 equivalents)

Anhydrous 1,4-dioxane

Degassed water

Inert atmosphere (Argon or Nitrogen)

Procedure:

To an oven-dried reaction vessel, add Ethyl 2-(2-bromophenyl)acetate (1.0 mmol), the

arylboronic acid (1.2 mmol), palladium(II) acetate (0.02 mmol), SPhos (0.04 mmol), and

potassium phosphate (3.0 mmol).[9]

Evacuate and backfill the vessel with an inert gas three times.[9]

Add anhydrous 1,4-dioxane (5 mL) and degassed water (0.5 mL) via syringe.[9]

Stir the reaction mixture vigorously at 100°C.[9]

Monitor the reaction progress by TLC or LC-MS, typically complete within 12-24 hours.[9]
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Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.[9]

Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.[9]

Concentrate the solution under reduced pressure and purify the crude product by flash

column chromatography on silica gel.[9]
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Generalized Suzuki-Miyaura Catalytic Cycle
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Caption: Generalized mechanism of the Suzuki-Miyaura cross-coupling reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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